Ferrotrenina

• CAS RN: 15339-50-1
• Molecular Formula: C12H24FeN2O8
• Molecular Weight: 380.17 g/mol
• IUPAC Name: (2S,3R)-2-(ethylideneamino)-3-hydroxybutanoate;iron(2+);dihydrate
• InChI: InChI=1S/2C6H11NO3.Fe.2H2O/c2*1-3-7-5(4(2)8)6(9)10;;;/h2*3-5,8H,1-2H3,(H,9,10);;2*1H2/q;;+2;;/p-2/t2*4-,5+;;;/m11.../s1
• InChI Key: IWQQNDAAVPMDJR-HALBYODASA-L
• Isomeric SMILES: CC=N[C@@H]([C@@H](C)O)C(=O)[O-].CC=N[C@@H]([C@@H](C)O)C(=O)[O-].O.O.[Fe+2]
• SMILES: CC=NC(C(C)O)C(=O)[O-].CC=NC(C(C)O)C(=O)[O-].O.O.[Fe+2]

Description

(chemical formula:

Ferrotrenine: $$\left(C_6H_{10}NO_3\right)_2 \cdot \text{Fe} \cdot 2H_2O$$(C6​H10​NO3​)2​⋅Fe⋅2H2​O

) is a compound used as a hematopoietic agent and an iron supplement .
• It contains two molecules of threonine (an amino acid), one iron atom, and two water molecules.

Scientific Research Applications

Chemistry: Ferrotrenine is studied for its coordination chemistry and ligand properties.

Biology: Researchers investigate its role in iron metabolism and transport within cells.

Medicine: Ferrotrenine is explored as a potential iron supplement for anemia treatment.

Industry: Its use in industrial applications (e.g., iron fortification) is an area of interest.

Preparation Methods

Synthetic Routes: Ferrotrenine can be synthesized by complexing iron with threonine. The exact synthetic route may vary, but it typically involves reacting threonine with iron salts.

Reaction Conditions: The reaction conditions depend on the specific method used, but generally, aqueous solutions of threonine and iron salts are combined under controlled pH and temperature conditions.

Industrial Production: Industrial production methods may involve large-scale synthesis using optimized conditions to ensure high yield and purity.

Chemical Reactions Analysis

Reactions: Ferrotrenine undergoes various chemical reactions, including oxidation, reduction, and complexation.

Common Reagents and Conditions:

Major Products: The major product is the complex itself, which serves as an iron source for biological processes.

Mechanism of Action

• Ferrotrenine’s mechanism involves providing bioavailable iron for hemoglobin synthesis and other iron-dependent processes.
• It likely interacts with iron transport proteins and enters the bloodstream, replenishing iron stores.

Comparison with Similar Compounds

Similar Compounds: Other iron complexes, such as ferrous sulfate, ferric citrate, and iron chelators, serve similar purposes.

Uniqueness: Ferrotrenine’s uniqueness lies in its threonine-based ligand and its potential as an iron supplement.